1-(4-Bromophenyl)-n-methylmethanamine
Cat. No. B1267988
Key on ui cas rn:
699-03-6
M. Wt: 200.08 g/mol
InChI Key: URFJXIULELMVHV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][cH:4][c:5]([CH2:6][Br:7])[cH:8][cH:9]1.[CH3:10][NH2:11].[ClH:12].[O:13]1[CH2:14][CH2:15][CH2:16][CH2:17]1>>[Br:1][c:2]1[cH:3][cH:4][c:5]([CH2:6][NH:11][CH3:10])[cH:8][cH:9]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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BrCc1ccc(Br)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CNCc1ccc(Br)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
